Cas no 477885-33-9 (3-(4-methylsulfanyl-phenyl)-propionic acid ethyl ester)

• Product Name: 3-(4-methylsulfanyl-phenyl)-propionic acid ethyl ester
• CAS No: 477885-33-9
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 931389
• PubChem ID: 11264586
• Update Time: 2025-04-19

3-(4-methylsulfanyl-phenyl)-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylsulfanyl-phenyl)-propionic acid ethyl ester
• ethyl 3-(4-methylsulfanylphenyl)propanoate
• DTXSID60460520
• 477885-33-9
• 3-(4-METHYLSULFANYL-PHENYL)-PROPANOIC ACID ETHYL ESTER
• SCHEMBL24931511

• Inchi： 1S/C12H16O2S/c1-3-14-12(13)9-6-10-4-7-11(15-2)8-5-10/h4-5,7-8H,3,6,9H2,1-2H3
• InChI Key： MANNMZKKXCPUKL-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(=O)OCC

Computed Properties

• Exact Mass: 224.08700
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 319.5°C at 760 mmHg
• Flash Point: 144.4°C
• Refractive Index: 1.538
• PSA: 51.60000
• LogP: 2.90420